(2E)-3-(4-fluorophenyl)-N-[3-(4-methyl-4H-1,2,4-triazol-3-yl)phenyl]prop-2-enamide

• IUPAC Name: (E)-3-(4-fluorophenyl)-N-[3-(4-methyl-1,2,4-triazol-3-yl)phenyl]prop-2-enamide
• InChI: InChI=1S/C18H15FN4O/c1-23-12-20-22-18(23)14-3-2-4-16(11-14)21-17(24)10-7-13-5-8-15(19)9-6-13/h2-12H,1H3,(H,21,24)/b10-7+
• InChI Key: POEOUTSDVHVEDA-JXMROGBWSA-N
• Canonical SMILES: CN1C=NN=C1C2=CC(=CC=C2)NC(=O)C=CC3=CC=C(C=C3)F
• Isomeric SMILES: CN1C=NN=C1C2=CC(=CC=C2)NC(=O)/C=C/C3=CC=C(C=C3)F
• Molecular Formula: C18H15FN4O
• Molecular Weight: 322.3 g/mol

Description

(2E)-3-(4-fluorophenyl)-N-[3-(4-methyl-4H-1,2,4-triazol-3-yl)phenyl]prop-2-enamide is a useful research compound. Its molecular formula is C18H15FN4O and its molecular weight is 322.3 g/mol. The purity is usually 95%.
The exact mass of the compound 3-(4-fluorophenyl)-N-[3-(4-methyl-4H-1,2,4-triazol-3-yl)phenyl]acrylamide is 322.12298928 g/mol and the complexity rating of the compound is 450. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Polymer Science and Applications

Acrylamide derivatives, such as the one , are utilized in the development of novel polymeric materials with specific functionalities. For instance, acrylamide derivatives have been shown to facilitate the synthesis of optically active polymers, which exhibit enantioselective discrimination abilities. This property is valuable for chiral resolution in high-performance liquid chromatography (HPLC) (Lu et al., 2010). Furthermore, the synthesis of new acrylamide derivatives for use as corrosion inhibitors demonstrates the chemical versatility and industrial application potential of these compounds (Abu-Rayyan et al., 2022).

Biochemical Applications

In biochemical research, acrylamide derivatives are crucial for the development of sensitive detection methods for proteins and nucleic acids. The use of acrylamide-based fluorography for detecting tritium-labelled proteins in polyacrylamide gels is a notable example, enhancing the sensitivity and utility of gel electrophoresis techniques (Bonner & Laskey, 1974; Bonner, 1983). These methodologies are fundamental in molecular biology for analyzing the composition and properties of biomolecules.

Materials Science and Sensing Applications

Acrylamide derivatives contribute to the development of materials with specific sensing capabilities. For instance, the creation of fluorescent sensors for extracellular and intracellular potassium ion (K+) sensing highlights the application of these compounds in biomedical research and diagnostics (Zhou et al., 2011). Additionally, the synthesis of macromolecular luminogens for the sensing and removal of metal ions such as Fe(III) and Cu(II) showcases their utility in environmental monitoring and remediation efforts (Dutta et al., 2020).